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Compound of Interest

Compound Name: Phenyl propargyl ether

Cat. No.: B085262

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis and medicinal chemistry, propargyl ethers serve as
versatile building blocks and key intermediates. Their terminal alkyne functionality is a gateway
to a multitude of transformations, including cycloadditions, coupling reactions, and
rearrangements. Among the most utilized are Phenyl Propargyl Ether and Benzyl Propargyl
Ether. While structurally similar, the subtle difference of a methylene spacer profoundly impacts
their reactivity, stability, and synthetic applications. This guide provides an objective, data-
supported comparison to inform their selection in research and development.

Structural and Physical Properties: A Tale of Two
Ethers

The core distinction lies in their structure: Phenyl propargyl ether is an aryl ether, with the
oxygen atom directly bonded to the aromatic ring. Benzyl propargyl ether is an alkyl ether, with
a methylene (-CH2-) group separating the oxygen from the phenyl ring. This structural variance
influences their electronic properties and, consequently, their chemical behavior.

The phenoxy group in phenyl propargyl ether is electron-withdrawing, which can increase the
acidity of the terminal alkyne proton compared to the less withdrawing benzyloxy group. This
seemingly minor difference can affect reaction kinetics and catalyst choice in reactions such as
metal-catalyzed couplings.
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Table 1: Comparison of Physical Properties

Property Phenyl Propargyl Ether Benzyl Propargyl Ether
CAS Number 13610-02-1[1] 4039-82-1[2]
Molecular Formula CoHsO[1][3] C10H100[2][4]
Molecular Weight 132.16 g/mol [1][3] 146.19 g/mol [2][4]
Appearance (-:olc-)rless to light yellow Liquid/Neat[4]

liquid[3]
Density 1.030 g/mL at 20 °C[5] ~1.01 g/mL (Predicted)
Boiling Point 89-90 °C at 14 mmHg[1] Not readily available
Refractive Index n20/D 1.533-1.535[1] Not readily available

Synthesis: The Williamson Ether Approach

Both ethers are commonly and efficiently synthesized via the Williamson ether synthesis, an
SN2 reaction between an alkoxide/phenoxide and an alkyl halide.[6][7][8][9][10] This shared
synthetic pathway allows for a direct comparison of reaction conditions and yields.
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Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ether-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

